Cas no 2137532-83-1 (tert-butyl N-[4-hydroxy-2-(1H-imidazol-1-yl)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[4-hydroxy-2-(1H-imidazol-1-yl)cyclohexyl]carbamate
• CAS No: 2137532-83-1
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• CID: 6090648
• PubChem ID: 165491262
• Update Time: 2025-07-23

tert-butyl N-[4-hydroxy-2-(1H-imidazol-1-yl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-hydroxy-2-(1H-imidazol-1-yl)cyclohexyl]carbamate
• 2137532-83-1
• EN300-1161990

• Inchi： 1S/C14H23N3O3/c1-14(2,3)20-13(19)16-11-5-4-10(18)8-12(11)17-7-6-15-9-17/h6-7,9-12,18H,4-5,8H2,1-3H3,(H,16,19)
• InChI Key： KYYXYGNUJIDAIQ-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N1C=NC=C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.17394160g/mol
• Monoisotopic Mass: 281.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.4Ų

Additional information on tert-butyl N-[4-hydroxy-2-(1H-imidazol-1-yl)cyclohexyl]carbamate

Introduction to Tert-butyl N-[4-hydroxy-2-(1H-imidazol-1-yl)cyclohexyl]carbamate (CAS No. 2137532-83-1)

Tert-butyl N-[4-hydroxy-2-(1H-imidazol-1-yl)cyclohexyl]carbamate, identified by its Chemical Abstracts Service (CAS) number 2137532-83-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its tert-butyl moiety and the presence of a 1H-imidazol-1-yl substituent, contribute to its unique chemical properties and biological interactions.

The 4-hydroxy-2-(1H-imidazol-1-yl)cyclohexyl portion of the molecule introduces a cyclohexyl ring with hydroxyl and imidazole functional groups, which are known to play crucial roles in modulating biological pathways. The combination of these structural elements suggests that this compound may exhibit inhibitory or modulatory effects on various enzymatic and receptor systems, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their ability to interact with biological targets in unique ways. The tert-butyl group not only enhances the lipophilicity of the molecule but also provides stability against hydrolysis, which is a desirable property for many pharmaceutical applications. Additionally, the 1H-imidazol-1-yl moiety is known to participate in hydrogen bonding and metal coordination, further expanding the potential interactions of this compound with biological systems.

One of the most compelling aspects of Tert-butyl N-[4-hydroxy-2-(1H-imidazol-1-yl)cyclohexyl]carbamate is its potential role in modulating inflammatory pathways. Emerging research indicates that compounds containing imidazole rings can interact with inflammatory mediators and signaling molecules, thereby reducing inflammation and associated symptoms. The hydroxyl group in the cyclohexyl ring may also contribute to these effects by participating in redox reactions or serving as a binding site for specific proteins involved in inflammation.

Furthermore, studies have begun to explore the antimicrobial properties of this compound. The structural complexity of Tert-butyl N-[4-hydroxy-2-(1H-imidazol-1-yl)cyclohexyl]carbamate suggests that it may disrupt bacterial cell membranes or interfere with essential metabolic processes, leading to reduced microbial growth. This is particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent, making the search for novel antimicrobial agents more critical than ever.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure forms of the compound, as stereochemistry can significantly influence biological activity.

From a computational chemistry perspective, molecular modeling techniques have been utilized to predict the binding modes of Tert-butyl N-[4-hydroxy-2-(1H-imidazol-1-yl)cyclohexyl]carbamate with target proteins. These studies have provided valuable insights into how the compound interacts with biological receptors and enzymes, guiding further optimization efforts. Additionally, virtual screening algorithms have been employed to identify potential lead compounds based on structural similarity and predicted activity.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, bioavailability, metabolic stability, and excretion routes must be carefully evaluated to determine its suitability for therapeutic use. Preclinical studies are being conducted to assess these parameters and to identify any potential adverse effects or toxicities.

In conclusion, Tert-butyl N-[4-hydroxy-2-(1H-imidazol-1-yl)cyclohexyl]carbamate (CAS No. 2137532-83-1) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that it will play an important role in addressing various medical challenges in the future.